![molecular formula C10H12ClNO2 B2508861 1,3-Dihydro-2H-isoindol-2-ylacetic acid hydrochloride CAS No. 1215322-31-8](/img/structure/B2508861.png)
1,3-Dihydro-2H-isoindol-2-ylacetic acid hydrochloride
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Overview
Description
Synthesis Analysis
The synthesis of related indole derivatives is described in the papers. For instance, the synthesis of a selective cyclooxygenase 2 (COX-2) inhibitor, 6-chloro-2-(4-chlorobenzoyl)-1H-indol-3-ylacetic acid, involves a novel indole formation through an alkylation/1,4-addition/elimination/isomerization cascade . This suggests that the synthesis of 1,3-Dihydro-2H-isoindol-2-ylacetic acid hydrochloride might also involve complex reactions and could potentially be optimized for single-pot synthesis.
Molecular Structure Analysis
The molecular structure of compounds similar to this compound is characterized by single-crystal X-ray diffraction in the case of imidazo[1,2-a]pyridin-2-ylacetic acid and its anion-based complexes . These structures feature hydrogen-bonded networks and weak interactions such as C–H···O and π–π contacts, which could also be relevant to the structure of this compound.
Chemical Reactions Analysis
The papers do not directly discuss the chemical reactions of this compound. However, the synthesis of related compounds involves reactions such as Michael addition and intramolecular etherification . These reactions are important in the formation of complex organic structures and could be applicable to the synthesis and reactivity of this compound.
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds are explored in the papers. For example, the thermal stability and magnetic properties of imidazo[1,2-a]pyridin-2-ylacetic acid-based complexes are investigated, with differences in stability and magnetic behavior observed among different metal complexes . The growth-promoting effect of 1-O-(indol-3'-ylacetyl)-beta-D-glucopyranose, a compound related to indol-3-ylacetic acid, is also studied, indicating that the biological activity of such compounds can be significant . These findings could inform the expected properties of this compound, such as its stability, reactivity, and potential biological activity.
Scientific Research Applications
Chemical Synthesis and Reactions
- Synthesis of Isoindolobenzazepines and Isoindoles : The compound is used in chemical reactions to synthesize various derivatives, including isoindolobenzazepines and isoindoles. For example, 3-Benzyl-3-hydroxyphthalimidin-2-ylacetic acid, a related compound, can be converted into different products, including isoindolo[2,3-a][3]benzazepine derivatives (Scartoni, Fiaschi, Catalano, Morelli, & Marsili, 1979).
- Formation of N-Substituted Indolylacetic Acids : 1,3-Dihydro-2H-isoindol-2-ylacetic acid hydrochloride is used as a starting material or intermediate in synthesizing N-substituted indolylacetic acids, which have various applications in chemical research (Dudinov, Kozhinov, & Krayushkin, 2001).
Biological and Medical Research
- DNA Hybridization Electrochemical Sensor : A derivative of this compound, poly(thiophen-3-yl-acetic acid 1,3-dioxo-1,3-dihydro-isoindol-2-yl ester), has been used in developing electrochemical sensors for DNA hybridization. This application is significant in the field of molecular biology and genetic research (Cha, Han, Choi, Yoon, Oh, & Lim, 2003).
Material Science and Engineering
- Conducting Polymer Applications : Certain derivatives of this compound are used in the synthesis of conducting polymers. These polymers have potential applications in various fields, including electronics and sensor technology (Cha et al., 2003).
Safety and Hazards
properties
IUPAC Name |
2-(1,3-dihydroisoindol-2-yl)acetic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2.ClH/c12-10(13)7-11-5-8-3-1-2-4-9(8)6-11;/h1-4H,5-7H2,(H,12,13);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVRCBRCRFHAKBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2CN1CC(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1215322-31-8 |
Source
|
Record name | 2-(2,3-dihydro-1H-isoindol-2-yl)acetic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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